Cas no 475994-58-2 (8-Bromoisoquinoline 2-oxide)

8-Bromoisoquinoline 2-oxide is a heterocyclic compound featuring a brominated isoquinoline core with an N-oxide functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The N-oxide moiety further expands its versatility by facilitating regioselective functionalization. Its stability under standard conditions ensures reliable handling and storage. Researchers favor this compound for its well-defined reactivity profile, which supports precise modifications in medicinal chemistry and materials science.

8-Bromoisoquinoline 2-oxide structure

Product Name:8-Bromoisoquinoline 2-oxide

CAS No:475994-58-2

MF:C₉H₆BrNO

MW:224.054041385651

CID:4822220

PubChem ID:68700502

Update Time:2025-05-28

8-Bromoisoquinoline 2-oxide Chemical and Physical Properties

Names and Identifiers

- 8-Bromoisoquinoline 2-oxide
- 8-Bromo-isoquinoline-N-oxide
- 8-bromo-2-oxidoisoquinolin-2-ium
- Isoquinoline, 8-bromo-, 2-oxide
- Inchi： 1S/C9H6BrNO/c10-9-3-1-2-7-4-5-11(12)6-8(7)9/h1-6H
- InChI Key： GKHHEHRICGMJJN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C=C[N+](=CC=21)[O-]

Computed Properties

Exact Mass: 222.96328g/mol
Monoisotopic Mass: 222.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 25.5

8-Bromoisoquinoline 2-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189007647-5g	8-Bromoisoquinoline 2-oxide	475994-58-2	95%	5g	$557.44	2023-09-01
Alichem	A189007647-10g	8-Bromoisoquinoline 2-oxide	475994-58-2	95%	10g	$868.32	2023-09-01
Alichem	A189007647-25g	8-Bromoisoquinoline 2-oxide	475994-58-2	95%	25g	$1326.13	2023-09-01